Substance Use Disorder (Hallucinogen Dependence)

Substance Use Disorder (Hallucinogen Dependence)

ICD: F16.2

Treatment Compounds

Treatment Compounds

List of compounds for treating this disease

MAOA

基因: MAOAEnzyme

1 个化合物

Alpha-甲基色胺

(R)-α-Methyltryptamine

CAS: 7795-52-0

DRD1

基因: DRD1Receptor

1 个化合物

Alpha-甲基色胺

(R)-α-Methyltryptamine

CAS: 7795-52-0

HTR2A

基因: HTR2AReceptor

1 个化合物

Alpha-甲基色胺

(R)-α-Methyltryptamine

CAS: 7795-52-0

DRD2

基因: DRD2Receptor

1 个化合物

Alpha-甲基色胺

(R)-α-Methyltryptamine

CAS: 7795-52-0

HTR2C

基因: HTR2C

1 个化合物

Alpha-甲基色胺

(R)-α-Methyltryptamine

CAS: 7795-52-0

其他治疗化合物

直接关联的治疗化合物，作用靶点尚未明确

1 个化合物

Alpha-甲基色胺

(R)-α-Methyltryptamine

CAS: 7795-52-0

Statistics

Treatment Compounds1

Metadata

Created At4/25/2026

Updated At4/25/2026